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Compound of Interest

Compound Name: 1-(3-Bromobenzyl)pyrrolidine

Cat. No.: B071781

For immediate release

This guide provides essential safety and logistical information for the proper disposal of 1-(3-
Bromobenzyl)pyrrolidine, ensuring the safety of laboratory personnel and compliance with
environmental regulations. Researchers, scientists, and drug development professionals
should adhere to these procedural steps to mitigate risks associated with this halogenated
organic compound.

Hazard Identification and Safety Precautions

1-(3-Bromobenzyl)pyrrolidine is an irritant and should be handled with care. Based on the
safety data for structurally similar compounds like pyrrolidine, it is prudent to treat this
compound as potentially flammable, harmful if swallowed or inhaled, and capable of causing
skin and eye burns.[1]

Personal Protective Equipment (PPE): Before handling 1-(3-Bromobenzyl)pyrrolidine, all
personnel must be equipped with the following PPE:

e Gloves: Chemical-resistant gloves (e.qg., nitrile).
o Eye Protection: Safety goggles or a face shield.

e Lab Coat: A flame-retardant lab coat is recommended.
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» Respiratory Protection: Use in a well-ventilated area or with a fume hood.[2] If ventilation is
inadequate, a respirator may be necessary.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of 1-(3-
Bromobenzyl)pyrrolidine.

Property Value Reference
CAS Number 168820-15-3 [3][4]
Molecular Formula C11H14BrN [3][4]
Molecular Weight 240.14 g/mol [3][4]
Boiling Point 284.3+15.0 °C (Predicted) [4]

Density 1.378+0.06 g/cm? (Predicted) [4]
Appearance Light yellow to yellow liquid [4]

Storage 2-8°C, Sealed in a dry place [4]

Detailed Disposal Protocol

The proper disposal of 1-(3-Bromobenzyl)pyrrolidine is critical to ensure laboratory safety
and environmental protection. As a brominated organic compound, it is classified as a
halogenated hazardous waste.[2][5]

Step 1: Segregation of Waste
e Do not mix 1-(3-Bromobenzyl)pyrrolidine with non-halogenated organic waste.[5][6]

o Collect all waste containing this compound in a designated, clearly labeled, and sealed
container. The container should be made of a material compatible with the chemical (e.g.,
high-density polyethylene).[7]

Step 2: Labeling
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e The waste container must be labeled as "Hazardous Waste" and "Halogenated Organic
Waste."[5][8]

e The label should also include the full chemical name: "1-(3-Bromobenzyl)pyrrolidine.”

o Keep a running list of the approximate volume or mass of the waste added to the container.

[518]
Step 3: Storage

o Store the sealed waste container in a well-ventilated, designated satellite accumulation area.

[6]
o Keep the container away from heat, sparks, open flames, and other ignition sources.[2]
Step 4: Professional Disposal

e The ultimate disposal method for halogenated organic waste is typically high-temperature
incineration at a licensed hazardous waste disposal facility.[5][9] This process is equipped
with scrubbers and emission control systems to manage by-products.[9]

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to arrange for the pickup and disposal of the waste
container.[9]

e Do not attempt to dispose of this chemical down the drain or in regular trash.[2][8]

Accidental Release Measures
In the event of a spill:
o Evacuate non-essential personnel from the area.

o Ensure adequate ventilation and remove all sources of ignition.

» Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).
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e Collect the absorbent material and spilled substance into a sealed container for disposal as

hazardous waste.
e Clean the affected area thoroughly.

Visualized Disposal Workflow

The following diagram illustrates the proper disposal workflow for 1-(3-

Bromobenzyl)pyrrolidine.
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Caption: Disposal workflow for 1-(3-Bromobenzyl)pyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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